Cas no 2137095-05-5 (2-{5-amino-3-[(1R,3r,5S)-bicyclo[3.1.0]hexan-3-yl]-1H-pyrazol-1-yl}ethan-1-ol)

• Product Name: 2-{5-amino-3-[(1R,3r,5S)-bicyclo[3.1.0]hexan-3-yl]-1H-pyrazol-1-yl}ethan-1-ol
• CAS No: 2137095-05-5
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 6206387
• PubChem ID: 165499680
• Update Time: 2025-05-23

2-{5-amino-3-[(1R,3r,5S)-bicyclo[3.1.0]hexan-3-yl]-1H-pyrazol-1-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1152341
• 2137095-05-5
• 2-{5-amino-3-[(1R,3r,5S)-bicyclo[3.1.0]hexan-3-yl]-1H-pyrazol-1-yl}ethan-1-ol

• Inchi： 1S/C11H17N3O/c12-11-6-10(13-14(11)1-2-15)9-4-7-3-8(7)5-9/h6-9,15H,1-5,12H2/t7-,8+,9?
• InChI Key： GGTDGQSKDIJLNL-JVHMLUBASA-N
• SMILES： OCCN1C(=CC(C2C[C@H]3C[C@H]3C2)=N1)N

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-{5-amino-3-[(1R,3r,5S)-bicyclo[3.1.0]hexan-3-yl]-1H-pyrazol-1-yl}ethan-1-ol

Comprehensive Analysis of 2-{5-amino-3-[(1R,3r,5S)-bicyclo[3.1.0]hexan-3-yl]-1H-pyrazol-1-yl}ethan-1-ol (CAS No. 2137095-05-5): Properties, Applications, and Research Insights

In the rapidly evolving field of medicinal chemistry and drug discovery, 2-{5-amino-3-[(1R,3r,5S)-bicyclo[3.1.0]hexan-3-yl]-1H-pyrazol-1-yl}ethan-1-ol (CAS No. 2137095-05-5) has emerged as a compound of significant interest. This molecule, characterized by its unique bicyclo[3.1.0]hexane scaffold and pyrazole moiety, is gaining attention for its potential applications in targeted therapies and biochemical research. Researchers and pharmaceutical developers are increasingly exploring its structure-activity relationships (SAR) to unlock novel therapeutic pathways.

The CAS No. 2137095-05-5 compound belongs to a class of small molecules designed for high selectivity and binding affinity. Its 5-amino-3-substituted pyrazole core is a critical feature, often associated with modulation of enzymatic activity and receptor interactions. Recent studies highlight its relevance in kinase inhibition and GPCR targeting, aligning with current trends in precision medicine. The (1R,3r,5S)-bicyclo[3.1.0]hexane fragment further enhances its three-dimensional complexity, a trait valued in fragment-based drug design (FBDD).

From a synthetic perspective, 2-{5-amino-3-[(1R,3r,5S)-bicyclo[3.1.0]hexan-3-yl]-1H-pyrazol-1-yl}ethan-1-ol exemplifies advancements in stereoselective synthesis. The compound’s chiral centers demand meticulous control during production, a topic frequently searched by organic chemists optimizing asymmetric catalysis protocols. Its ethanolamine side chain also introduces solubility advantages, addressing a common challenge in lead optimization workflows.

In the context of AI-driven drug discovery, this molecule has been flagged in computational screenings for its drug-likeness and ADMET properties. Platforms leveraging machine learning for virtual screening often prioritize such structurally diverse compounds to expand chemical libraries. Notably, its pyrazole-ethanolamine hybrid structure resonates with industry demand for multi-target agents, a hot topic in polypharmacology research.

Environmental and regulatory considerations for CAS No. 2137095-05-5 are equally critical. While not classified as hazardous, its biodegradation profile and green chemistry synthesis routes are under evaluation—an area gaining traction due to stricter REACH and FDA guidelines. Researchers are investigating enzymatic resolution methods to reduce waste, aligning with sustainable pharmaceutical manufacturing trends.

The commercial availability of 2-{5-amino-3-[(1R,3r,5S)-bicyclo[3.1.0]hexan-3-yl]-1H-pyrazol-1-yl}ethan-1-ol through specialty chemical suppliers has facilitated its adoption in academic and industrial labs. Its pricing and batch-to-batch consistency are frequently queried by procurement teams, reflecting the compound’s niche yet growing market presence. Analytical data, including HPLC purity and NMR spectra, are typically provided to ensure reproducibility—a key concern in preclinical development.

Looking ahead, the integration of CAS No. 2137095-05-5 into combinatorial chemistry libraries may accelerate hit identification for undrugged targets. Its structural novelty positions it as a candidate for covalent inhibitor development, particularly in oncology and neurodegenerative disease research. As the scientific community continues to explore its potential, this compound exemplifies the intersection of rational design and serendipitous discovery in modern pharmacology.